Cas no 170991-34-1 (Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]-)

Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]- structure
170991-34-1 structure
Product Name:Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]-
CAS No:170991-34-1
MF:C15H15BrO
MW:291.183003664017
CID:1353756
PubChem ID:21909303
Update Time:2025-04-20

Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]-
    • 1-bromo-4-(2-phenylmethoxyethyl)benzene
    • DTXSID30619927
    • SCHEMBL3686733
    • 4-(2-Benzyloxyethyl)-1-bromobenzene
    • 1-bromo-4-[2-(phenylmethoxy)ethyl]benzene
    • DA-09357
    • DUVMFQYEWCGNPH-UHFFFAOYSA-N
    • 1-(2-(benzyloxy)ethyl)-4-bromobenzene
    • 1-Bromo-4-(2-benzyloxyethyl)benzene
    • 1-[2-(benzyloxy)ethyl]-4-bromobenzene
    • A1-05188
    • Benzyl 2-(4-bromophenyl)ethyl ether
    • 2-(4-bromophenyl) ethylbenzylether
    • 4-(2-benzyloxyethyl) phenylbromide
    • 170991-34-1
    • 1-bromo-4-[2-(phenylmethoxy)-ethyl]-benzene
    • Inchi: 1S/C15H15BrO/c16-15-8-6-13(7-9-15)10-11-17-12-14-4-2-1-3-5-14/h1-9H,10-12H2
    • InChI Key: DUVMFQYEWCGNPH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CCOCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 290.03065
  • Monoisotopic Mass: 290.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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